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Compound of Interest

Compound Name: Clove 3

Cat. No.: B600507

For Researchers, Scientists, and Drug Development Professionals

Introduction: This technical guide provides a comprehensive overview of the chemical
structure, properties, and biological activities of Chlorogenic Acid (CGA), a phenolic compound
with the molecular formula C16H1809. While the initial query referred to "Clove 3," extensive
research indicates that Chlorogenic Acid is a scientifically accurate and relevant compound
found in various plants, including cloves (Eugenia caryophyllata), that matches the provided
molecular formula. This document details its chemical and physical characteristics, involvement
in key signaling pathways, and standardized experimental protocols for its analysis.

Chemical Structure and Properties

Chlorogenic acid is an ester formed between caffeic acid and quinic acid. The most common
iIsomer is 3-O-caffeoylquinic acid. Its chemical identifiers and key properties are summarized
below.

Chemical Identifiers
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11(19)14(12)21/h1-5,11-12,14,17-19,21,24H,6-
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Physicochemical Properties

Property Value
Molecular Formula C16H1809
Molecular Weight 354.31 g/mol
Appearance White to off-white crystalline powder
Melting Point 205-209 °C
Water: 40 mg/mL at 25 °C Ethanol: ~25 mg/mL
B DMSO: ~25 mg/mL Very slightly soluble in ethyl
Solubility )
acetate Insoluble in chloroform, ether, and
benzene
K Carboxylic acid group: ~3.33 Phenolic hydroxyl
pKa

groups: 8.5-9.5

Spectral Data
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Technique Key Features

UV-Vis Amax at approximately 330 nm.

Broad band around 3400 cm~1 (O-H stretching),
FTIR and characteristic peaks for C=0 (carbonyl) and

C=C (aromatic) groups.

Characteristic signals for aromatic protons of the
1H NMR caffeoyl group and aliphatic protons of the quinic

acid moiety.

Resonances corresponding to the carbonyl,

13C NMR , o
aromatic, and aliphatic carbons of the molecule.
The molecular ion peak [M-H]~ is observed at

Mass Spectrometry m/z 353. Fragmentation in MS/MS can help

distinguish between isomers.

Biological Activity and Signaling Pathways

Chlorogenic acid is renowned for its potent antioxidant and anti-inflammatory properties. It
modulates several crucial signaling pathways, with the Keap1-Nrf2 pathway being a primary
target for its cytoprotective effects.

Modulation of the Keapl-Nrf2 Signaling Pathway

Under homeostatic conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by
Keapl, which facilitates its degradation. Upon exposure to oxidative stress or electrophiles like
chlorogenic acid, Nrf2 is released from Keapl, translocates to the nucleus, and activates the
transcription of antioxidant and detoxifying enzymes by binding to the Antioxidant Response
Element (ARE).
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Chlorogenic Acid-Mediated Activation of the Nrf2 Pathway.

Experimental Protocols
Extraction and Isolation of Chlorogenic Acid from

Cloves
This protocol outlines a general procedure for the extraction and purification of chlorogenic acid

from clove buds.
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Dried Clove Buds

[Grind to afine powder]

Maceration with 70% Ethanol

[ Filter to remove solid residue]

\
Concentrate under vacuum
(Rotary Evaporator)

Y

Liquid-Liquid Partition
(Ethyl Acetate vs. Water)

Y

Collect Aqueous Phase

Column Chromatography

(e.g., Sephadex LH-20)

[ Analyze fractions by TLC/HPLC ]

Y

[ Combine pure fractions ]

Evaporate solvent

Crystallize/Lyophilize
Pure Chlorogenic Acid
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 To cite this document: BenchChem. [An In-depth Technical Guide on Chlorogenic Acid
(C16H1809)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600507#chemical-structure-and-properties-of-clove-
3-c16h1809]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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